CID 128673
CID 128673
Brand Name:
Vulcanchem
CAS No.:
104783-29-1
VCID:
VC0010847
InChI:
InChI=1S/C13H18ClN5O5/c14-2-6(21)3-18-5-19(9-1-7(22)8(4-20)24-9)11-10(18)12(23)17-13(15)16-11/h5-9,20-22H,1-4H2,(H2-,15,16,17,23)/p+1/t6?,7-,8+,9+/m0/s1
SMILES:
C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(CCl)O)CO)O
Molecular Formula:
C13H19ClN5O5+
Molecular Weight:
360.77 g/mol
CID 128673
CAS No.: 104783-29-1
Main Products
VCID: VC0010847
Molecular Formula: C13H19ClN5O5+
Molecular Weight: 360.77 g/mol
| CAS No. | 104783-29-1 |
|---|---|
| Product Name | CID 128673 |
| Molecular Formula | C13H19ClN5O5+ |
| Molecular Weight | 360.77 g/mol |
| IUPAC Name | 2-amino-7-(3-chloro-2-hydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one |
| Standard InChI | InChI=1S/C13H18ClN5O5/c14-2-6(21)3-18-5-19(9-1-7(22)8(4-20)24-9)11-10(18)12(23)17-13(15)16-11/h5-9,20-22H,1-4H2,(H2-,15,16,17,23)/p+1/t6?,7-,8+,9+/m0/s1 |
| Standard InChIKey | ZZRJGNBCAVAWAM-GSLILNRNSA-O |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(CCl)O)CO)O |
| SMILES | C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(CCl)O)CO)O |
| Canonical SMILES | C1C(C(OC1[N+]2=CN(C3=C2NC(=NC3=O)N)CC(CCl)O)CO)O |
| PubChem Compound | 128673 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume